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For researchers, scientists, and professionals in drug development, precise temperature
measurement is not merely a requirement but a cornerstone of experimental validity and
process control. Resistance Temperature Detectors (RTDs) are renowned for their stability and
accuracy, with the Pt100 and Pt1000 variants being the most common. This guide provides an
objective, data-driven comparison of the accuracy of Pt100 and Pt1000 sensors, specifically
within the high-precision 4-wire configuration, to inform selection for critical applications.

Fundamental Principles of Pt100 and Pt1000 Sensors

Both Pt100 and Pt1000 are platinum RTDs that operate on the principle of a predictable
change in electrical resistance with temperature.[1][2] The core distinction lies in their nominal
resistance at 0°C:

« Pt100: 100 Ohms (Q) at 0°C.[1]
« Pt1000: 1000 Ohms (Q) at 0°C.[1]

This fundamental difference in base resistance influences several performance characteristics
that impact in-application accuracy. Both sensor types follow the same temperature coefficient
of resistance (TCR), typically 0.00385 Q/Q/°C as defined by the IEC 60751 standard, and
share the same physical operating temperature ranges.[3][4]

Intrinsic Accuracy and Standard Tolerance Classes
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From a standards perspective, the intrinsic accuracy of Pt100 and Pt1000 sensors is identical
for a given tolerance class.[5] The international standard IEC 60751 defines these classes,
which specify the maximum permissible deviation from the nominal resistance-temperature
curve.[6][7] This means a Class A Pt100 sensor has the same temperature tolerance as a
Class A Pt1000 sensor.[5]

The most common tolerance classes are summarized below.

Formula for

Tolerance Tolerance at Tolerance at Tolerance at
Tolerance

Class o 0°C 100°C 300°C
Limit (°C)

+ (0.1 + 0.0017
Class AA (F 0.1) +0.10°C +0.27°C +0.61°C

It)

+ (0.15 + 0.002

Class A (F 0.15) m +0.15°C +0.35°C +0.75°C
Class B (F 0.3) +(0.3+0.005]tf]) +0.30°C +0.80°C +1.80°C
Class C (F 0.6) + (0.6 +0.01 |t|) +0.60°C +1.60°C +3.60°C
Note: |t|

represents the
absolute
temperature in
degrees Celsius.
Data sourced
from IEC 60751
standard
definitions.[6][7]
[8]

In-Application Accuracy: A Deeper Comparison

While intrinsic accuracy is identical by class, the practical accuracy achieved in a measurement
system is influenced by several factors. In these areas, significant performance differences
between Pt100 and Pt1000 sensors emerge, even in a 4-wire setup.
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The Role of the 4-Wire Configuration

A 4-wire measurement configuration is the most precise method for reading an RTD sensor
and is standard for laboratory and high-precision applications.[9][10] It works by using two
wires to supply a constant current through the RTD element and the other two wires to
measure the voltage drop directly across the element.[11][12] Because the voltage-measuring
wires carry virtually no current, the resistance of the lead wires is completely negated from the
measurement.[11]

Conclusion: In a properly implemented 4-wire circuit, both Pt100 and Pt1000 sensors equally
and effectively eliminate lead wire resistance as a source of error.[13][14]

Self-Heating Error

A critical, and often underestimated, source of error is sensor self-heating. The excitation
current passing through the RTD's resistance element dissipates a small amount of power as
heat (P = I1°R), causing the sensor to report a slightly higher temperature than the environment
it is measuring.[15]

This is where the Pt1000 demonstrates a significant advantage.

e Due to its 10-fold higher base resistance, a Pt1000 requires a much lower excitation current
(typically 0.1-1mA) to generate the same output voltage as a Pt100 (typically 1-5mA).[13][15]

e This lower current dramatically reduces the power dissipated as heat, resulting in a
substantially lower self-heating error.[3][16]

For high-accuracy applications, especially in static or slow-moving fluids or gases where heat
dissipation is poor, the lower self-heating of the Pt1000 is a decisive factor for superior
accuracy.

Signal Quality and Instrumentation Effects

The higher nominal resistance of the Pt1000 provides a stronger signal.

e Higher Sensitivity: A Pt1000 has a resistance change of approximately 3.85 Q/°C, ten times
greater than the ~0.385 Q/°C of a Pt100.[1][4]
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» Improved Signal-to-Noise Ratio (SNR): This larger resistance change translates into a larger
voltage output for a given temperature change, creating a stronger signal relative to any
background electrical noise.[1][4] This makes the measurement more robust and less
susceptible to interference, which is crucial for achieving high resolution and stability.[4]

Modern high-resolution digital multimeters and data acquisition systems can better resolve the
larger signal from a Pt1000, potentially leading to more precise measurements.

Quantitative Data Summary

The table below summarizes the key performance parameters influencing the accuracy of 4-
wire Pt100 and Pt1000 RTDs.

Advantage for

Feature Pt100 4-Wire RTD Pt1000 4-Wire RTD
Accuracy
Base Resistance (at
100 Q 1000 Q
0°C)
Sensitivity ~0.385 Q/°C ~3.85 Q/°C Pt1000
Completel Completel
Lead Wire Influence PIEtEl PIEtEl Equal
compensated compensated
Typical Excitation
1-5mA 0.1-1mA Pt1000
Current
Self-Heating Effect Higher Lower Pt1000
Signal-to-Noise Ratio )
Lower Higher Pt1000
(SNR)
Instrument Industry standard, Requires compatible Pt100
Compatibility widespread equipment

Experimental Protocol for Accuracy Verification

To empirically validate the accuracy of Pt100 and Pt1000 sensors, the following protocol can be
employed.
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. Required Equipment:

High-stability temperature source: Dry-block calibrator or a stirred calibration bath (e.g.,
Fluke Hart Scientific models).[17]

High-accuracy reference thermometer: A calibrated Standard Platinum Resistance
Thermometer (SPRT) or a high-accuracy digital reference thermometer.[17]

High-precision readout: A digital multimeter or temperature readout with at least 6.5 digits of
resolution, capable of 4-wire resistance measurement.

Test sensors: The Pt100 and Pt1000 4-wire RTDs to be compared.
. Experimental Setup:

Place the reference thermometer and both test RTDs into the temperature source. Ensure
their sensing elements are closely bundled and immersed to the same depth to minimize
thermal gradients.[17]

Connect the 4-wire leads of each test RTD to the high-precision readout.
Connect the reference thermometer to its dedicated readout.

. Measurement Procedure:
Set the temperature source to the first desired calibration point (e.g., 0°C).
Allow the system to fully stabilize for at least 20-30 minutes.

Simultaneously record the temperature from the reference thermometer and the resistance
values from the Pt100 and Pt1000 sensors.

Repeat this process for a range of temperatures relevant to the intended application (e.g., in
25°C increments from 0°C to 200°C).[18]

. Data Analysis:
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+ For each temperature point, convert the measured resistance of the Pt100 and Pt1000 to
temperature using the appropriate IEC 60751 conversion formula or table.

¢ Calculate the measurement error for each test sensor at each temperature point: Error =
T_sensor - T_reference.

+ Compare the calculated errors against the tolerance specifications for the sensors' accuracy
class.

* Analyze the data for trends, stability, and noise to determine which sensor provides superior
performance in the specific test conditions.

Visualizations

The following diagrams illustrate the key relationships and workflows discussed.
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Caption: Key factors influencing in-application RTD accuracy.
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Caption: Experimental workflow for RTD accuracy comparison.

Conclusion and Recommendations

While Pt100 and Pt1000 4-wire RTDs share identical intrinsic accuracy specifications per their
tolerance class, the Pt1000 offers distinct advantages for achieving higher in-application
accuracy.

o Lead Wire Errors: In a 4-wire configuration, this error source is effectively eliminated for both
sensor types.

o Self-Heating: The Pt1000 exhibits significantly lower self-heating due to the lower required
measurement current, making it superior for measurements in poorly conductive media or
where the highest precision is demanded.[3]

 Signal Quality: The Pt1000 provides a 10x stronger signal, leading to a better signal-to-noise
ratio and greater resilience to electrical interference.[4]

For researchers, scientists, and drug development professionals requiring the highest degree
of measurement certainty, the Pt1000 4-wire RTD is often the superior choice. Its inherent
physical properties lead to a reduction in two subtle but critical error sources—self-heating and
electrical noise—thereby delivering a more reliable and accurate temperature measurement in
demanding experimental and process environments. The Pt100 remains a robust and cost-
effective industry standard suitable for a wide range of applications where these specific error
sources are less critical.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1575949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

